Cas no 3150-24-1 (4-Nitrophenyl β-D-galactopyranoside)

4-Nitrophenyl β-D-galactopyranoside Properties

Names and Identifiers

• 4-Nitrophenyl-beta-D-galactopyranoside
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
• PNPG
• P-Nitrophenyl-β-D-galactopyranoside (pNPG)
• 4-Nitrophenyl beta-D-galactopyranoside
• 4-Nitrophenyl beta-D-Galactopyranoside [Substrate for beta-Galactosidase]
• 4-Nitrophenylβ-D-galactopyranoside
• NITROPHENYL-B-D-GALACTOPYRANOSIDE, 4-(RG)
• p-Nitrophenyl .β.-D-galactopyranoside
• P-NITROPHENYL-BETA-D-GALACTOPYRANOSIDE ULTRA PURE GRADE
• p-Nitrophenyl-β-D-ga
• p-Nitrophenyl-β-D-galactopyranoside
• Nitrilotriacetic acid
• p-Nitrophenyl-B-D-galactopyranoside
• Maca extract
• 4-Nitrophenyl β-D-galactopyranoside
• NSC 89287
• CHEBI:355715
• beta-D-Galactopyranoside, 4-nitrophenyl
• p-Nitrophenyl .beta.-D-galactoside
• p-Nitrophenyl-?-D-galactopyranoside
• Galactopyranoside, p-nitrophenyl, .beta.-D-
• 4-Nitrophenyl I(2)-D-galactopyranoside hydrate
• p-Nitrophenyl-.beta.-galactoside
• 1-O-(4-nitrophenyl)-beta-D-galactose
• 4-Nitrophenylgalactoside
• 4-Nitrophenyl beta -D-galactopyranoside
• p-Nitrophenyl beta-D-galactoside (VAN)
• 4-Nitrophenyl-I(2)-D-galactopyranoside
• 1-O-(4-nitrophenyl)-beta-D-galactopyranose
• N0616
• CS-0139874
• F20487
• p-Nitrophenyl-ss-D-galactopyranoside
• 4-Nitrophenyl galactoside
• AS-18092
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(4-nitrophenoxy)tetrahydropyran-3,4,5-triol
• C04452
• 4-Nitrophenyl beta-D-galacto??pyran??oside, >=98% (enzymatic)
• DTXSID40185401
• NS00029116
• EINECS 221-584-5
• 4-Nitrophenyl -D-galactopyranoside
• WURCS=2.0/1,1,0/[a2112h-1b_1-5_1*O(C^EC^ZC^EC^EC^ZC^E$3)/6NO/9=O]/1/
• 3150-24-1
• MFCD00150725
• MFCD00063256
• 4-Nitrophenol-alpha-D-galactopyranoside
• 1-O-(p-nitrophenyl)-beta-D-galactose
• 1-O-[P-NITROPHENYL]-BETA-D-GALACTOPYRANOSE
• 4-nitrophenyl-beta-D-galactoside
• .beta.-D-Galactopyranoside, 4-nitrophenyl
• 4-Nitrophenyl -D-galactoside-(1,5)
• HY-137550
• pNPbetaGal
• 3zyf
• 4-nitrophenyl
• SCHEMBL135783
• Galactopyranoside, p-nitrophenyl, beta-D-
• DB02632
• M02732
• BDBM50591293
• p-Nitrophenyl .beta.-D-galactopyranoside
• b-D-Galactopyranoside, 4-nitrophenyl
• p-Nitrophenol galactoside
• CHEMBL157265
• AKOS015856186
• AKOS015902896
• W-201755
• p-Nitrophenyl-beta-D-galactoside
• p-Nitrophenyl beta-D-galactopyranoside
• 4-Nitrophenyl hexopyranoside #
• A-d-galactopyranoside
• p-Nitrophenyl ?-D-Galactopyranoside
• Q27093594
• 4-Nitrophenyl-?-D-galactopyranoside
• 4-Nitrophenyl beta-D-galacto-pyran-oside
• AC-24637
• 1-O-(p-nitrophenyl)-beta-D-galactopyranose
• 4-Nitrophenyl b-D-galactopyranoside hydrate
• p-Nitrophenyl-
• P-NITROPHENYL-?-D-GALACTOSIDE
• 4-Nitrophenyl b-D-galactopyranoside
• +Expand

• MDL： MFCD00063256
• InChIKey： IFBHRQDFSNCLOZ-YBXAARCKSA-N
• Inchi： 1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9+,10+,11-,12-/m1/s1
• SMILES： C1=C(C=CC(=C1)O[C@H]2[C@@H]([C@H]([C@H]([C@@H](CO)O2)O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.08000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 301.08
• Heavy Atom Count: 21
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 145A^2

Experimental Properties

• LogP: -0.70330
• PSA: 145.20000
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Soluble in DMSO, Methanol, Water.
• Boiling Point: 442.39°C (rough estimate)
• Melting Point: 179.0 to 183.0 deg-C
• Flash Point: 305.9ºC
• Color/Form: White to light yellow crystalline powder
• Solubility: Not available
• Density: 1.3709 (rough estimate)